Cas no 23989-28-8 (Pyrimido[1,6-a]indole)

• Product Name: Pyrimido[1,6-a]indole
• CAS No: 23989-28-8
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 238618
• PubChem ID: 13143756
• Update Time: 2025-04-19

Pyrimido[1,6-a]indole Chemical and Physical Properties

Names and Identifiers

• Pyrimido[1,6-a]indole
• 23989-28-8
• pyrimido[3,4-a]indole
• SCHEMBL5509760
• DTXSID00521548

• Inchi： 1S/C11H8N2/c1-2-4-11-9(3-1)7-10-5-6-12-8-13(10)11/h1-8H
• InChI Key： WDCPLBSPKVCZDV-UHFFFAOYSA-N
• SMILES： N12C=NC=CC1=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 168.06884
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.3